1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea

• IUPAC Name: 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea
• InChI: InChI=1S/C17H16FN3O2/c18-12-6-8-13(9-7-12)19-17(23)20-14-3-1-4-15(11-14)21-10-2-5-16(21)22/h1,3-4,6-9,11H,2,5,10H2,(H2,19,20,23)
• InChI Key: UOSYFMHBGBFGJN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

1-(4-Fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea (FPOPU) is an organic compound with a wide range of applications in scientific research. It is a synthetic compound, which has been used in various studies to investigate the effects of different drugs and compounds on biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea is not yet fully understood. However, it is believed to act as an antagonist at certain receptors, such as the serotonin receptor 5-HT2A. It is also believed to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Biochemical and Physiological Effects
1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which can have a positive effect on mood and behavior. It has also been shown to reduce inflammation and oxidative stress, as well as to reduce the risk of certain cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be used to study the effects of different drugs and compounds on biochemical and physiological processes. However, it is important to note that 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea is not approved for use in humans, and its effects on humans are not yet fully understood.

Future Directions

There are several potential future directions for 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea research. Further studies could be conducted to investigate the effects of 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea on other biochemical and physiological processes, such as the immune system. In addition, studies could be conducted to investigate the potential therapeutic effects of 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea on various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. Further research could also be conducted to investigate the potential for 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea to be used as a drug delivery system for other drugs and compounds. Finally, studies could be conducted to investigate the potential for 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea to be used in combination with other drugs and compounds to produce synergistic effects.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea involves a multi-step process. First, 4-fluorophenol is reacted with ethylenediamine to form 4-fluorophenylenediamine. This is then reacted with 3-formyl-2-oxopyrrolidine to form 1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea.

Scientific Research Applications

1-(4-fluorophenyl)-3-[3-(2-oxopyrrolidin-1-yl)phenyl]urea has been used in various scientific research applications. It has been used to study the effects of different drugs on biochemical and physiological processes, such as cell signaling and gene expression. In addition, it has been used to investigate the effects of certain compounds on the cardiovascular system, as well as their potential therapeutic effects.